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Compound of Interest

Compound Name: (25S)-Antcin B

Cat. No.: B12380752

An In-depth Overview of the Physical, Chemical, and Biological Properties of a Promising
Bioactive Triterpenoid

Introduction

(25S)-Antcin B is a naturally occurring ergostane-type triterpenoid isolated from the fruiting
bodies of the medicinal mushroom Antrodia cinnamomea (synonymous with Taiwanofungus
camphoratus), a fungus endemic to Taiwan. This compound, along with its stereoisomers and
related Antcins, has garnered significant interest in the scientific community for its diverse and
potent biological activities. This technical guide provides a comprehensive overview of the
physical and chemical properties of (25S)-Antcin B, detailed experimental protocols for its
isolation and biological evaluation, and an examination of its known mechanisms of action, with
a focus on its effects on cellular signaling pathways. This document is intended to serve as a
valuable resource for researchers, scientists, and drug development professionals working with
this and related natural products.

Physical and Chemical Properties

(25S)-Antcin B is a steroid-like compound with a complex chemical structure.[1] While some
physical properties such as a specific melting point have not been extensively reported in
publicly available literature, a summary of its known chemical and physical characteristics is
presented in Table 1. The closely related compounds, (25S)-Antcin K and (25R)-Antcin K, have
been described as a white, amorphous powder, which suggests a similar physical state for
(25S)-Antcin B.[2]
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Table 1: Physical and Chemical Properties of (25S)-Antcin B

Property Value Source(s)
2-methyl-3-methylidene-6-
[(4S,10S,13S)-4,10,13-
trimethyl-3,7,11-trioxo-
Systematic Name 2,4,5,6,12,14,15,16,17- N/A
decahydro-1H-
cyclopentala]phenanthren-17-
yl]heptanoic acid
Molecular Formula C29H400s5 [3]
Molecular Weight 468.63 g/mol [3]
CAS Number 163597-25-9 [3]
Likely a white, amorphous
Physical State powder (inferred from related [2]
compounds)
Melting Point Not reported in the literature N/A
Soluble in methanol, ethanol, _
- ) Inferred from extraction and
Solubility and DMSO. Poorly soluble in

water.

assay protocols.[4][5][6][7]1[8]

UV Absorption Max (Amax)

~252 nm (characteristic of the
8(9)-en-11-one moiety in

related Antcins)

[2]

Spectroscopic Data

Detailed spectroscopic analysis is crucial for the identification and characterization of (25S)-

Antcin B. While a complete set of assigned *H and 3C NMR chemical shifts is not readily

available in the public domain, the characteristic signals for the ergostane-type triterpenoid

skeleton have been described.[2]
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* 'H NMR: The proton NMR spectrum is expected to show characteristic signals for multiple
methyl groups (singlets, doublets, and doublets of doublets), olefinic protons, and methine
protons. The chemical shifts and coupling patterns of these protons are key to confirming the
stereochemistry of the molecule.[2]

e 13C NMR: The carbon NMR spectrum will display signals corresponding to the 29 carbon
atoms in the molecule. Key resonances include those for the carbonyl groups (C-3, C-7, and
C-11), the carboxylic acid (C-26), and the olefinic carbons of the enone system.[2]

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the
molecular formula by providing a highly accurate mass measurement.[2]

Experimental Protocols
Isolation and Purification of (25S)-Antcin B

The following is a representative protocol for the isolation of a fraction containing (25S)-Antcin
B from the fruiting bodies of Antrodia cinnamomea.

Workflow for Isolation and Purification of (25S)-Antcin B
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Figure 1. Workflow for the isolation and purification of (25S)-Antcin B.
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Figure 2. Proposed signaling pathway of Antcin B-induced apoptosis in HepG2 cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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